Cas no 1823902-86-8 (3-(3-Aminooxetan-3-yl)propan-1-ol)

• Product Name: 3-(3-Aminooxetan-3-yl)propan-1-ol
• CAS No: 1823902-86-8
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• CID: 5152757
• Update Time: 2025-09-26

3-(3-Aminooxetan-3-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3-Aminooxetan-3-yl)propan-1-ol

• Inchi： 1S/C6H13NO2/c7-6(2-1-3-8)4-9-5-6/h8H,1-5,7H2
• InChI Key： AYTSWTFSEVLHGJ-UHFFFAOYSA-N
• SMILES： O1CC(N)(CCCO)C1

Additional information on 3-(3-Aminooxetan-3-yl)propan-1-ol

3-(3-Aminooxetan-3-yl)propan-1-ol (CAS No. 1823902-86-8): A Comprehensive Overview

3-(3-Aminooxetan-3-yl)propan-1-ol (CAS No. 1823902-86-8) is a synthetic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in the pharmaceutical and biotechnological industries. This compound, also known as AOH, is characterized by its aminooxetane moiety, which imparts distinct chemical and biological properties. This article provides a detailed overview of the compound, including its synthesis, physicochemical properties, and potential applications in drug discovery and development.

Synthesis and Structure: The synthesis of 3-(3-Aminooxetan-3-yl)propan-1-ol involves several steps, primarily focusing on the formation of the aminooxetane ring. One common approach is the ring-opening reaction of an oxetane precursor followed by amination. The resulting compound features a hydroxyl group at the terminal position of a propyl chain, which is attached to the aminooxetane ring. This structure confers high reactivity and solubility, making it an attractive candidate for various chemical reactions and biological studies.

Physicochemical Properties: 3-(3-Aminooxetan-3-yl)propan-1-ol exhibits several notable physicochemical properties that contribute to its utility in various applications. It is a colorless liquid with a molecular weight of approximately 149.17 g/mol. The compound has a boiling point of around 200°C and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). Its hydroxyl group and aminooxetane moiety provide multiple functional groups for further chemical modifications, enhancing its versatility in synthetic chemistry.

Biological Activity: Recent studies have highlighted the potential biological activity of 3-(3-Aminooxetan-3-yl)propan-1-ol. One area of interest is its interaction with enzymes involved in metabolic pathways. Research has shown that this compound can modulate the activity of certain enzymes, potentially leading to therapeutic applications in metabolic disorders. Additionally, preliminary studies suggest that AOH may have neuroprotective properties, making it a candidate for further investigation in neurodegenerative diseases.

Drug Discovery and Development: The unique structure of 3-(3-Aminooxetan-3-yl)propan-1-ol has made it an attractive scaffold for drug discovery efforts. Its ability to form stable complexes with metal ions and its reactivity with various functional groups make it suitable for the development of prodrugs and drug delivery systems. In particular, the hydroxyl group can be derivatized to improve pharmacokinetic properties, such as solubility and bioavailability. Moreover, the aminooxetane moiety can be modified to enhance binding affinity to specific targets, thereby improving therapeutic efficacy.

Clinical Trials: While 3-(3-Aminooxetan-3-yl)propan-1-ol is still in the early stages of development, several preclinical studies have demonstrated its safety and efficacy in animal models. These studies have provided valuable insights into its pharmacological profile and potential therapeutic applications. Ongoing research aims to optimize its formulation and delivery methods to maximize its therapeutic benefits while minimizing side effects.

Safety Considerations: As with any new chemical entity, safety considerations are paramount in the development of 3-(3-Aminooxetan-3-yl)propan-1-ol. Preclinical toxicology studies have shown that this compound has low toxicity at therapeutic doses. However, further investigations are necessary to ensure its safety in humans. Regulatory agencies such as the FDA will require comprehensive safety data before approving this compound for clinical use.

FUTURE DIRECTIONS: The future of 3-(3-Aminooxetan-3-yl)propan-1-ol looks promising as researchers continue to explore its potential applications in medicine and biotechnology. Advances in synthetic methods and computational modeling are expected to facilitate the development of more potent derivatives with improved pharmacological profiles. Additionally, collaborative efforts between academia and industry will be crucial in translating these findings into clinical practice.

In conclusion, 3-(3-Aminooxetan-3-yl)propan-1-ol (CAS No. 1823902-86-8) is a versatile compound with significant potential in drug discovery and development. Its unique chemical structure and biological activity make it an exciting area of research for scientists and pharmaceutical companies alike. As more data becomes available from ongoing studies, it is likely that this compound will play an increasingly important role in advancing medical treatments for various diseases.